Cas no 1038264-37-7 (9-chloro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole)

9-chloro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole structure
1038264-37-7 structure
Product Name:9-chloro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole
CAS No:1038264-37-7
MF:C12H13ClN2
MW:220.698021650314
CID:6586602
PubChem ID:28744196
Update Time:2024-03-01

9-chloro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole Chemical and Physical Properties

Names and Identifiers

    • 9-chloro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole
    • Azepino[4,3-b]indole, 9-chloro-1,2,3,4,5,6-hexahydro-
    • 1038264-37-7
    • AKOS009208534
    • EN300-190675
    • SCHEMBL2304020
    • 9-Chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole
    • Inchi： 1S/C12H13ClN2/c13-8-3-4-12-9(6-8)10-7-14-5-1-2-11(10)15-12/h3-4,6,14-15H,1-2,5,7H2
    • InChI Key： UBLNKVCLNUQTJJ-UHFFFAOYSA-N
    • SMILES： N1C2=C(C=C(Cl)C=C2)C2CNCCCC1=2

Computed Properties

  • Exact Mass: 220.0767261g/mol
  • Monoisotopic Mass: 220.0767261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 27.8Ų

Experimental Properties

  • Density: 1.265±0.06 g/cm3(Predicted)
  • Boiling Point: 392.1±37.0 °C(Predicted)
  • pka: 16.97±0.20(Predicted)

9-chloro-1H,2H,3H,4H,5H,6H-azepino4,3-bindole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-190675-0.05g
9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole
 1038264-37-7
0.05g
 $768.0 2023-09-18
Enamine
EN300-190675-0.1g
9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole
 1038264-37-7
0.1g
 $804.0 2023-09-18
Enamine
EN300-190675-0.25g
9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole
 1038264-37-7
0.25g
 $840.0 2023-09-18
Enamine
EN300-190675-0.5g
9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole
 1038264-37-7
0.5g
 $877.0 2023-09-18
Enamine
EN300-190675-1.0g
9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole
 1038264-37-7
1g
 $914.0 2023-05-26
Enamine
EN300-190675-2.5g
9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole
 1038264-37-7
2.5g
 $1791.0 2023-09-18
Enamine
EN300-190675-5.0g
9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole
 1038264-37-7
5g
 $2650.0 2023-05-26
Enamine
EN300-190675-10.0g
9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole
 1038264-37-7
10g
 $3929.0 2023-05-26
Enamine
EN300-190675-1g
9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole
 1038264-37-7
1g
 $914.0 2023-09-18
Enamine
EN300-190675-5g
9-chloro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indole
 1038264-37-7
5g
 $2650.0 2023-09-18

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